8-(butylthio)-7-isopentyl-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-butylsulfanyl-3-methyl-7-(3-methylbutyl)purine-2,6-dione
• InChI: InChI=1S/C15H24N4O2S/c1-5-6-9-22-15-16-12-11(19(15)8-7-10(2)3)13(20)17-14(21)18(12)4/h10H,5-9H2,1-4H3,(H,17,20,21)
• InChI Key: YGCVWHXOJQAHFZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(N1CCC(C)C)C(=O)NC(=O)N2C
• Molecular Formula: C15H24N4O2S
• Molecular Weight: 324.4 g/mol
• CAS No.: 313530-82-4

Description

8-(butylthio)-7-isopentyl-3-methyl-1H-purine-2,6(3H,7H)-dione, commonly known as MRS2500, is a selective antagonist of the P2Y1 receptor. This receptor is a G protein-coupled receptor that is activated by the nucleotides ATP and ADP. P2Y1 receptors are widely distributed throughout the body and are involved in a variety of physiological processes, including platelet aggregation, vasoconstriction, and neurotransmission.

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s targets, it’s challenging to describe its mode of action. Based on its structural similarity to other purine derivatives, it might interact with its targets through hydrogen bonding or hydrophobic interactions .

Biochemical Pathways

Purine derivatives often play roles in nucleic acid metabolism and signal transduction

Pharmacokinetics

Its metabolism and excretion would likely involve the liver and kidneys .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Given its structural similarity to other purine derivatives, it might influence cell signaling, gene expression, or other cellular processes .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For instance, extreme pH or temperature might denature the compound, reducing its efficacy .

Advantages and Limitations for Lab Experiments

MRS2500 has several advantages as a research tool. It is highly selective for the P2Y1 receptor, which allows for the specific investigation of this receptor's role in various physiological processes. MRS2500 is also stable and can be easily synthesized in the laboratory. However, MRS2500 has some limitations as a research tool. It has a relatively short half-life and can be rapidly metabolized in vivo, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on MRS2500. One area of interest is the potential therapeutic applications of MRS2500 in the treatment of cardiovascular disease, stroke, and cancer. Further studies are needed to determine the optimal dosing and administration of MRS2500 for these conditions. Additionally, future research may focus on the development of more potent and selective P2Y1 receptor antagonists that can be used in a wider range of applications.

Synthesis Methods

MRS2500 can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis process is complex and requires a high degree of expertise in organic chemistry. The final product is typically obtained in the form of a white crystalline powder.

Scientific Research Applications

MRS2500 has been extensively studied in scientific research and has been shown to be a valuable tool for investigating the role of P2Y1 receptors in various physiological processes. It has been used in studies on platelet aggregation, thrombosis, and ischemia-reperfusion injury. MRS2500 has also been shown to have potential therapeutic applications in the treatment of cardiovascular disease, stroke, and cancer.